2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione

• Molecular Formula: C27H19N3O5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 2-[[2,5-dimethyl-1-[4-(5-nitropyridin-2-yl)oxyphenyl]pyrrol-3-yl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C27H19N3O5/c1-16-13-18(14-24-26(31)22-5-3-4-6-23(22)27(24)32)17(2)29(16)19-7-10-21(11-8-19)35-25-12-9-20(15-28-25)30(33)34/h3-15H,1-2H3
• InChI Key: OKVJCUMRQDMINM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC3=NC=C(C=C3)[N+](=O)[O-])C)C=C4C(=O)C5=CC=CC=C5C4=O

Description

2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione, also known as DMPPI, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential applications in drug discovery.

Mechanism of Action

The mechanism of action of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione is still under investigation. However, it has been suggested that 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione exerts its anti-tumor effects by inducing apoptosis, inhibiting angiogenesis, and suppressing the migration and invasion of cancer cells. Furthermore, 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which may contribute to its anti-inflammatory and anti-oxidant properties.
Biochemical and Physiological Effects:
2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has been found to reduce the production of pro-inflammatory cytokines and reactive oxygen species, which may contribute to its anti-inflammatory and anti-oxidant properties. However, further studies are needed to elucidate the exact mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione in lab experiments is its high potency and selectivity for cancer cells. Additionally, 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has been found to have low toxicity in normal cells, making it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of using 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione. One potential direction is to investigate the structure-activity relationship of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione and its derivatives to optimize its anti-tumor activity and selectivity. Additionally, further studies are needed to elucidate the exact mechanisms underlying the anti-inflammatory and anti-oxidant properties of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione. Moreover, the development of new drug delivery systems for 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione may improve its solubility and bioavailability, thus enhancing its therapeutic potential. Finally, clinical trials are needed to evaluate the safety and efficacy of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione in humans.
Conclusion:
2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione is a novel compound that has shown potential in various scientific research applications, particularly in drug discovery. Its anti-tumor, anti-inflammatory, and anti-oxidant properties make it a promising candidate for the development of new drugs for the treatment of various diseases. However, further studies are needed to elucidate the exact mechanisms underlying its effects and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione involves the reaction of 2,5-dimethyl-1H-pyrrole-3-carboxaldehyde with 4-(5-nitropyridin-2-yloxy)benzaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then subjected to a condensation reaction with 1,3-indandione to form 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione.

Scientific Research Applications

2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has shown potential in various scientific research applications, particularly in drug discovery. It has been reported to exhibit anti-tumor activity by inhibiting the proliferation of cancer cells. Additionally, 2-[(2,5-dimethyl-1-{4-[(5-nitropyridin-2-yl)oxy]phenyl}-1H-pyrrol-3-yl)methylidene]-1H-indene-1,3(2H)-dione has been found to possess anti-inflammatory and anti-oxidant properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.